Cas no 55062-63-0 (4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one)
55062-63-0 structure
Product Name:4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
CAS No:55062-63-0
MF:C11H17N3O5
MW:271.269782781601
CID:1592840
PubChem ID:3036588
Update Time:2025-04-21
4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
- 4-amino-1-[(2R,3S,4S,5R)-5-(ethoxymethyl)-3,4-dihydroxyoxolan-2-yl]pyrimidin-2-one
- 2(1H)-pyrimidinone, 4-amino-1-(5-O-ethyl-b-D-arabinofuranosyl)-
- 55062-63-0
- 1(1H)-Pyrimidinone, 4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)-
- 4-amino-1-[(2R,3S,4S,5R)-5-(ethoxymethyl)-3,4-dihydroxy-tetrahydrofuran-2-yl]pyrimidin-2-one
- 4-Amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)-1(1H)-pyrimidinone
- DTXSID00203599
- 5'-O-Ethyl cytosine arabinoside
-
- Inchi: 1S/C11H17N3O5/c1-2-18-5-6-8(15)9(16)10(19-6)14-4-3-7(12)13-11(14)17/h3-4,6,8-10,15-16H,2,5H2,1H3,(H2,12,13,17)/t6-,8-,9+,10-/m1/s1
- InChI Key: QOKRAJPMALOJNQ-SFKDOBOXSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1COCC)O)O)N1C(N=C(C=C1)N)=O
Computed Properties
- Exact Mass: 271.117
- Monoisotopic Mass: 271.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.4
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.6
- Boiling Point: 505.1°C at 760 mmHg
- Flash Point: 259.3°C
- Refractive Index: 1.657
4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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